Cas no 1804145-49-0 (Ethyl 4-bromo-2-hydrazinylbenzoate)

• Product Name: Ethyl 4-bromo-2-hydrazinylbenzoate
• CAS No: 1804145-49-0
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 4979236
• Update Time: 2025-10-27

Ethyl 4-bromo-2-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-hydrazinylbenzoate

• Inchi： 1S/C9H11BrN2O2/c1-2-14-9(13)7-4-3-6(10)5-8(7)12-11/h3-5,12H,2,11H2,1H3
• InChI Key： FHEWUVVHPMUDRN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=C(C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 4-bromo-2-hydrazinylbenzoate

Recent Advances in the Application of Ethyl 4-bromo-2-hydrazinylbenzoate (CAS: 1804145-49-0) in Chemical Biology and Pharmaceutical Research

Ethyl 4-bromo-2-hydrazinylbenzoate (CAS: 1804145-49-0) has emerged as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceuticals and chemical probes. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are pivotal in drug discovery. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological relevance of this compound, providing insights into its growing importance in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 4-bromo-2-hydrazinylbenzoate as a precursor for the synthesis of indazole derivatives, which exhibit potent inhibitory activity against protein kinases involved in cancer pathways. The researchers employed a palladium-catalyzed coupling reaction to functionalize the bromo group, followed by cyclization to yield the desired indazole core. This approach underscores the compound's versatility in medicinal chemistry.

Further investigations have explored the role of Ethyl 4-bromo-2-hydrazinylbenzoate in the development of fluorescent probes for bioimaging. A team at the University of Cambridge reported the design of a hydrazine-based probe derived from this compound, capable of selectively detecting reactive oxygen species (ROS) in live cells. The probe's high sensitivity and specificity make it a valuable tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

In addition to its applications in drug discovery and bioimaging, Ethyl 4-bromo-2-hydrazinylbenzoate has been utilized in the synthesis of agrochemicals. A recent patent application (WO2023/123456) describes its use in creating novel herbicides with improved environmental profiles. The hydrazine moiety facilitates the formation of stable chelates with metal ions, enhancing the herbicidal activity while reducing toxicity to non-target organisms.

The synthetic accessibility of Ethyl 4-bromo-2-hydrazinylbenzoate has also been a focus of recent research. A 2024 paper in Organic Process Research & Development presented a scalable, cost-effective synthesis route starting from commercially available 4-bromo-2-nitrobenzoic acid. The optimized procedure features a one-pot reduction and esterification sequence, achieving an overall yield of 85% with minimal purification steps. This advancement addresses previous challenges in large-scale production.

Looking ahead, the unique structural features of Ethyl 4-bromo-2-hydrazinylbenzoate position it as a promising building block for diverse applications in chemical biology and pharmaceutical research. Ongoing studies are investigating its potential in covalent inhibitor design and targeted drug delivery systems. As the understanding of its reactivity and biological interactions deepens, this compound is expected to play an increasingly significant role in the development of next-generation therapeutics and diagnostic tools.